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Disperbyk 160 in Suspensions: A Rheological
Comparison
For researchers, scientists, and drug development professionals, achieving optimal dispersion

stability and flow behavior in suspensions is a critical factor in product performance and

processing efficiency. This guide provides a comparative analysis of the rheological properties

of suspensions formulated with and without the wetting and dispersing additive, Disperbyk
160.

Disperbyk 160 is a high molecular weight block copolymer with pigment affinic groups,

designed for solvent-borne systems.[1][2] Its primary function is to deflocculate and stabilize

solid particles, leading to significant improvements in the rheological characteristics of a

suspension.[1][3] This guide will delve into the quantitative effects of Disperbyk 160 on key

rheological parameters, supported by representative experimental data and detailed

methodologies.

Impact on Rheological Properties: A Quantitative
Look
The addition of Disperbyk 160 to a suspension typically results in a marked reduction in

viscosity and can influence other rheological behaviors such as yield stress and shear thinning.

The following table summarizes the expected quantitative differences between a control
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suspension and one treated with Disperbyk 160. The data is representative of findings in

studies on similar dispersing agents.

Rheological Parameter
Suspension without
Disperbyk 160 (Control)

Suspension with
Disperbyk 160

Viscosity at low shear rate

(e.g., 1 s⁻¹)
High Low

Viscosity at high shear rate

(e.g., 100 s⁻¹)
Moderately High Very Low

Yield Stress Present and often high Reduced or eliminated

Shear Thinning Behavior Pronounced
Less pronounced or

Newtonian-like

Maximum Pigment/Particle

Loading
Limited Significantly Increased

Experimental Protocols
To quantitatively assess the rheological impact of Disperbyk 160, a standardized experimental

approach is crucial. The following protocol outlines a typical procedure for preparing and

characterizing the rheology of a pigmented suspension.

Sample Preparation
Control Suspension:

The solid pigment (e.g., titanium dioxide) is gradually added to the solvent or resin system

under constant agitation.

The mixture is then dispersed using a high-shear mixer (e.g., a dissolver) for a specified

period to achieve a desired level of dispersion.

The final concentration of the pigment is recorded.

Suspension with Disperbyk 160:
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Disperbyk 160 is first added to the solvent or resin system and mixed until fully dissolved.

[3] The dosage is typically calculated based on the pigment's specific surface area, with

recommended starting points provided in the technical datasheet (e.g., 5-6% for titanium

dioxides).[1]

The solid pigment is then gradually added to the mixture under constant agitation.

The suspension is dispersed using the same high-shear mixing conditions as the control

sample.

Rheological Measurements
Instrumentation: A rotational rheometer equipped with a suitable measuring geometry (e.g.,

parallel plates or cone-and-plate) is used.

Procedure:

The sample is loaded onto the rheometer plate, and the gap is set to the appropriate

distance.

The sample is allowed to equilibrate to the test temperature (e.g., 25°C).

A pre-shear step at a high shear rate is applied to break down any temporary structures,

followed by a rest period to allow the sample to recover.

A flow curve is generated by measuring the viscosity over a range of shear rates (e.g.,

from 0.1 to 1000 s⁻¹).

To determine the yield stress, a stress-controlled ramp or an oscillatory amplitude sweep

can be performed.

Visualizing the Impact and Process
To better understand the functional mechanism of Disperbyk 160 and the experimental

workflow, the following diagrams are provided.
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Caption: Mechanism of Viscosity Reduction by Disperbyk 160.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1167488?utm_src=pdf-body-img
https://www.benchchem.com/product/b1167488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Control Suspension Suspension + Disperbyk 160

Load Sample onto Rheometer

Temperature Equilibration

Pre-Shear & Rest

Rheological Measurement
(Flow Curve, Yield Stress)

Data Analysis & Comparison

Click to download full resolution via product page

Caption: Experimental Workflow for Rheological Comparison.

Conclusion
The incorporation of Disperbyk 160 into suspensions offers a robust solution for overcoming

challenges associated with high viscosity and poor particle dispersion. By effectively wetting

and sterically stabilizing solid particles, Disperbyk 160 leads to a significant reduction in
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viscosity, particularly at low shear rates, and can eliminate or reduce unwanted yield stress.[3]

[4] This allows for higher pigment or particle loading, improved handling and application

properties, and enhanced long-term stability of the suspension. The provided experimental

protocol serves as a foundation for researchers to conduct their own comparative studies and

optimize formulations for their specific needs.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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